5-methyl-2,4-dioxo-N-(1-phenylethyl)-3-(p-tolyl)-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide

• IUPAC Name: 5-methyl-3-(4-methylphenyl)-2,4-dioxo-N-(1-phenylethyl)-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
• InChI: InChI=1S/C23H22N4O3/c1-14-9-11-17(12-10-14)27-22(29)20-19(25-23(27)30)18(13-26(20)3)21(28)24-15(2)16-7-5-4-6-8-16/h4-13,15H,1-3H3,(H,24,28)(H,25,30)
• InChI Key: OKJMNOFDVYSXQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(C(=CN3C)C(=O)NC(C)C4=CC=CC=C4)NC2=O
• Molecular Formula: C23H22N4O3
• Molecular Weight: 402.4 g/mol

Description

5-methyl-2,4-dioxo-N-(1-phenylethyl)-3-(p-tolyl)-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide is a useful research compound. Its molecular formula is C23H22N4O3 and its molecular weight is 402.454. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Pyrrolo[2,3-d]pyrimidines have been synthesized and evaluated for their antiviral activity against human cytomegalovirus (HCMV) and herpes simplex virus type 1 (HSV-1). Modifications at specific positions have shown significant effects on their biological activity, highlighting the importance of structural features for antiviral properties (Renau et al., 1996).

• Novel heterocyclic compounds derived from visnaginone and khellinone have been synthesized, showing COX-2 inhibitory, analgesic, and anti-inflammatory activities. These findings suggest potential applications in developing new therapeutic agents (Abu‐Hashem et al., 2020).

Antiproliferative and Antimicrobial Activities

• Pyrazolopyrimidines derivatives have been investigated for their anticancer and anti-5-lipoxygenase agents, demonstrating the potential for therapeutic applications in treating cancer and inflammatory diseases (Rahmouni et al., 2016).

• Thiazolo[3,2-a]pyrimidines have been studied for their conformational features and supramolecular aggregation, offering insights into their structural modifications and impacts on biological activity (Nagarajaiah & Begum, 2014).

Electrochemical and Oxidative Studies

• The electrochemical and peroxidase-catalyzed oxidation mechanisms of pyrimidine derivatives have been explored, providing valuable information on the oxidation chemistry relevant to biological systems and potential therapeutic applications (Chen & Dryhurst, 1984).